Cas no 2227738-70-5 (rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol
• CAS No: 2227738-70-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5938885
• PubChem ID: 165873762
• Update Time: 2025-06-08

rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol
• EN300-1634574
• 2227738-70-5

• Inchi： 1S/C8H11N3O/c12-8-5-10-3-6(8)7-4-9-1-2-11-7/h1-2,4,6,8,10,12H,3,5H2/t6-,8+/m0/s1
• InChI Key： SIRMZWULRQBKGS-POYBYMJQSA-N
• SMILES： O[C@@H]1CNC[C@H]1C1C=NC=CN=1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 58Ų

Additional information on rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol

Introduction to rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol (CAS No. 2227738-70-5)

rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol (CAS No. 2227738-70-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities and their role in the development of novel drugs.

The chemical structure of rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol features a pyrrolidine ring substituted with a pyrazine moiety and a hydroxyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for various research applications. The racemic nature of the compound, indicated by the prefix "rac-", suggests that it is a mixture of two enantiomers, (3R,4R) and (3S,4S), which can exhibit different biological activities.

Recent studies have highlighted the potential of rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of specific enzymes involved in inflammatory responses. This property makes it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol has been investigated for its potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health have demonstrated that this compound can effectively inhibit the replication of certain viruses, including those responsible for respiratory infections. The mechanism of action involves interfering with viral protein synthesis, thereby reducing viral load and mitigating disease severity.

The pharmacokinetic profile of rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol has also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In terms of safety and toxicity, preclinical studies have indicated that rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol is well-tolerated at therapeutic doses. However, as with any new chemical entity, further investigations are necessary to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in human subjects.

The synthesis of rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol has been optimized using modern synthetic techniques to ensure high yields and purity. Methods such as asymmetric synthesis and catalytic processes have been employed to produce enantiomerically pure forms of the compound, which may exhibit enhanced biological activity compared to the racemic mixture.

In conclusion, rac-(3R,4R)-4-(pyrazin-2-yl)pyrrolidin-3-ol (CAS No. 2227738-70-5) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.